Cas no 175077-14-2 (2-(Acetyloxy)benzoic Acid 4-(Hydroxymethyl)phenyl Ester)

• Product Name: 2-(Acetyloxy)benzoic Acid 4-(Hydroxymethyl)phenyl Ester
• CAS No: 175077-14-2
• MF: C₁₆H₁₄O₅
• MW: 286.279365062714
• CID: 1367973
• PubChem ID: 10968113
• Update Time: 2025-04-20

2-(Acetyloxy)benzoic Acid 4-(Hydroxymethyl)phenyl Ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(acetyloxy)-, 4-(hydroxymethyl)phenyl ester
• 2-(Acetyloxy)benzoic Acid 4-(Hydroxymethyl)phenyl Ester
• SCHEMBL4134586
• [4-(hydroxymethyl)phenyl] 2-acetyloxybenzoate
• 4-(Hydroxymethyl)phenyl 2-acetoxybenzoate
• 2-(Acetyloxy)benzoicAcid4-(Hydroxymethyl)phenylEster
• starbld0004482
• 175077-14-2

• Inchi： 1S/C16H14O5/c1-11(18)20-15-5-3-2-4-14(15)16(19)21-13-8-6-12(10-17)7-9-13/h2-9,17H,10H2,1H3
• InChI Key： QHNVBXTVELOXQY-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1OC(C)=O)=O)C1C=CC(CO)=CC=1

Computed Properties

• Exact Mass: 286.08412
• Monoisotopic Mass: 286.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones